Cas no 903328-93-8 (3-chloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide)

• Product Name: 3-chloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide
• CAS No: 903328-93-8
• MF: C₂₂H₁₆ClN₃O₂
• MW: 389.834343910217
• CID: 6284460
• PubChem ID: 7294892
• Update Time: 2025-05-23

3-chloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide
• 3-chloro-N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzamide
• AKOS002064687
• 3-chloro-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzamide
• F2638-0114
• 3-chloro-N-[4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzamide
• 903328-93-8

• Inchi： 1S/C22H16ClN3O2/c1-14-24-20-8-3-2-7-19(20)22(28)26(14)18-11-9-17(10-12-18)25-21(27)15-5-4-6-16(23)13-15/h2-13H,1H3,(H,25,27)
• InChI Key： LOAXMOIJWFFFRP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NC1C=CC(=CC=1)N1C(C2C=CC=CC=2N=C1C)=O)=O

Computed Properties

• Exact Mass: 389.0931045g/mol
• Monoisotopic Mass: 389.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-chloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide

3-Chloro-N-(4-(2-Methyl-4-Oxo-3,4-Dihydroquinazolin-3-Yl)Phenyl)Benzamide

The compound 903328-93-8, also known as 3-chloro-N-(4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl)benzamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities. The structure of this molecule incorporates a chlorine substituent at the 3-position of the benzamide ring, along with a complex quinazoline derivative attached to the nitrogen atom. This unique combination of functional groups makes it a promising candidate for drug development.

Recent studies have highlighted the importance of quinazoline derivatives in targeting various disease states, including cancer and neurodegenerative disorders. The 4-oxo group in the quinazoline moiety is particularly significant, as it can act as a hydrogen bond donor or acceptor, enhancing the molecule's ability to interact with biological targets. Additionally, the methyl substitution at position 2 of the quinazoline ring contributes to the molecule's stability and bioavailability.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Preclinical studies have demonstrated that 903328-93-8 exhibits potent inhibitory activity against several kinases, including EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor). These findings suggest that this compound could be developed into a targeted therapy for cancers driven by these kinases.

Beyond its kinase inhibitory properties, this compound has also shown promise in modulating other therapeutic targets. For instance, research has indicated that it may inhibit histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. HDAC inhibitors are currently being explored for their potential in treating cancers and neurological disorders. The ability of 903328-93-8 to target multiple pathways underscores its versatility as a drug candidate.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the quinazoline ring through condensation reactions and the subsequent introduction of functional groups to achieve the desired stereochemistry and regioselectivity. The use of advanced purification techniques ensures that the final product meets stringent quality control standards.

In terms of pharmacokinetics, studies have shown that 903328-93-8 exhibits favorable absorption and distribution properties in preclinical models. Its lipophilic nature allows it to cross biological membranes efficiently, while its moderate clearance rate suggests that it may have a suitable half-life for therapeutic use. However, further studies are required to optimize its bioavailability and minimize potential off-target effects.

The development of this compound is part of a broader trend in medicinal chemistry toward designing molecules with multiple modes of action. By targeting key enzymes and signaling pathways, such compounds hold the potential to address complex diseases more effectively than traditional single-target therapies. The integration of computational modeling and experimental validation has been instrumental in refining its structure and improving its therapeutic profile.

Looking ahead, the clinical development of 903328-93-8 will depend on several factors, including its safety profile and efficacy in human trials. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate its progression through the drug development pipeline. If successful, this compound could represent a new class of therapies for treating previously incurable diseases.

In conclusion, 903328-93-8, or 3-chloro-N-(4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-Yl)Phenyl)Benzamide, is a compelling example of how advances in synthetic chemistry and molecular biology can lead to innovative therapeutic agents. Its unique structure, combined with its diverse biological activities, positions it as a leading candidate for future drug development efforts.